Cas no 58689-43-3 (3-(Chloromethyl)-1-methylpyrrolidine)

• Product Name: 3-(Chloromethyl)-1-methylpyrrolidine
• CAS No: 58689-43-3
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD07800306
• CID: 879802
• PubChem ID: 5200328
• Update Time: 2025-11-02

3-(Chloromethyl)-1-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-1-methylpyrrolidine
• 3-(Chloromethyl)-1-methylpyrrolidine hydrochloride
• 1-Methyl-3-chlormethyl-pyrrolidin
• 3-(chloromethyl)-1-methylpyrrolidine(SALTDATA: FREE)
• 3-Chlormethyl-1-methyl-pyrrolidin
• 3-chloromethyl-1-methyl-pyrrolidine
• N-metil-3-clorometilpirrolidina
• N-Methyl-3-(chloromethyl)pyrrolidine
• { "\"0\"": "N-Methyl-3-(chloromethyl)pyrrolidine" }
• CS-0300957
• SCHEMBL28718
• DTXSID50409443
• DB-072511
• MFCD07800306
• AKOS005601346
• EN300-270250
• CBI-BB ZERO/004820
• ALBB-017756
• BS-38220
• Pyrrolidine, 3-(chloromethyl)-1-methyl-
• STK689067
• 3-(Chloromethyl)-1-methylpyrrolidine, AldrichCPR
• 58689-43-3

• MDL： MFCD07800306
• Inchi： 1S/C6H12ClN/c1-8-3-2-6(4-7)5-8/h6H,2-5H2,1H3
• InChI Key： JHHRQVTUROCUDM-UHFFFAOYSA-N
• SMILES： ClCC1CN(C)CC1

Computed Properties

• Exact Mass: 133.06600
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.010
• Boiling Point: 159 ºC
• Flash Point: 50 ºC
• PSA: 3.24000
• LogP: 1.11480
• Vapor Pressure: 2.6±0.3 mmHg at 25°C

3-(Chloromethyl)-1-methylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-(Chloromethyl)-1-methylpyrrolidine

Recent Advances in the Study of 3-(Chloromethyl)-1-methylpyrrolidine (CAS: 58689-43-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(Chloromethyl)-1-methylpyrrolidine (CAS: 58689-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 3-(Chloromethyl)-1-methylpyrrolidine as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, featuring a chloromethyl group attached to a methylpyrrolidine ring, makes it a valuable building block for the development of novel drug candidates. Researchers have successfully utilized this compound in the synthesis of antiviral, antibacterial, and anticancer agents, demonstrating its broad utility in medicinal chemistry. The compound's reactivity and stability under various conditions have also been investigated, providing insights into its potential for large-scale pharmaceutical production.

One of the most notable applications of 3-(Chloromethyl)-1-methylpyrrolidine is its use in the development of protease inhibitors. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against viral proteases, making them promising candidates for the treatment of infectious diseases such as HIV and hepatitis C. Additionally, the compound has been explored as a precursor for the synthesis of small-molecule modulators of protein-protein interactions, which are increasingly recognized as important targets in drug discovery. These findings underscore the compound's potential to contribute to the development of next-generation therapeutics.

In terms of biological activity, 3-(Chloromethyl)-1-methylpyrrolidine has been investigated for its effects on various cellular pathways. Recent in vitro and in vivo studies have demonstrated that this compound can modulate the activity of key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory or neuroprotective agent. Furthermore, its ability to cross the blood-brain barrier has been explored, opening up possibilities for its use in the treatment of neurological disorders. These studies provide a strong foundation for further research into the therapeutic potential of this compound.

The synthesis and optimization of 3-(Chloromethyl)-1-methylpyrrolidine have also been the focus of recent research efforts. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this compound. For instance, the use of transition metal catalysts and solvent-free conditions has been reported to improve yield and reduce waste generation. These developments are critical for scaling up production and ensuring the sustainability of pharmaceutical manufacturing processes involving this compound.

In conclusion, 3-(Chloromethyl)-1-methylpyrrolidine (CAS: 58689-43-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug synthesis, biological activity, and therapeutic potential make it a subject of ongoing interest and investigation. Future research should focus on further elucidating its mechanisms of action, optimizing its synthesis, and exploring its potential in clinical applications. The findings summarized in this briefing highlight the compound's significance and provide a roadmap for future studies in this area.